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Compound of Interest

Compound Name: MitoB-d15

Cat. No.: B10769516

Get Quote

Executive Summary & Substance Profile
MitoB-d15 ([(3-hydroxybenzyl)triphenyl-d15-phosphonium, bromide]) is a deuterated

isotopologue of the mitochondria-targeted hydrogen peroxide probe, MitoB.[1] It serves as the

critical internal standard for the ratiometric quantification of mitochondrial H₂O₂ via Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1]

CAS Number: N/A (Deuterated analog of 1243329-38-1)[1]

Molecular Formula: C₂₅H₈D₁₅BO₂P⁺[1] · Br⁻

Role: Corrects for variations in extraction efficiency and ionization suppression during mass

spectrometry analysis.

Safety & Risk Assessment (PPE Matrix)
While MitoB-d15 is often handled in minute quantities, its chemical moiety—the

triphenylphosphonium (TPP) cation—is a known membrane-permeable lipophilic cation.[1] It

behaves as a mitochondrial toxicant at high concentrations and is an irritant.
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Hazard Identification
Acute Toxicity: Harmful if swallowed or inhaled. The TPP moiety accumulates in mitochondria

driven by membrane potential (

).

Irritation: Causes skin irritation (Category 2) and serious eye irritation (Category 2A).[1]

Physical Hazards: Hygroscopic solid; light-sensitive.

Personal Protective Equipment (PPE) Standards
Component Specification Rationale (Causality)

Hand Protection
Nitrile Gloves (Double-gloving

recommended)

TPP compounds are designed

to cross biological membranes

rapidly.[1] Double gloving

prevents dermal absorption in

case of micro-tears.

Eye Protection Chemical Safety Goggles

Standard safety glasses are

insufficient for powders that

may become airborne.

Goggles seal the eyes from

irritant dust.

Respiratory N95 or Fume Hood (Preferred)

Handling the lyophilized

powder must occur in a

certified chemical fume hood to

prevent inhalation of the

cation.

Body Defense
Lab Coat (Buttoned, Long-

sleeved)

Prevents contamination of

personal clothing and skin

contact.[1]

Operational Protocol: Storage & Reconstitution
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Scientific Integrity Note: Improper storage leads to hydrolysis of the boronic acid moiety or

degradation of the TPP cation, invalidating the internal standard calibration.

A. Storage Requirements[2][3][4][5][6][7][8][9][10]
Temperature: Store at -20°C.

Environment: Protect from light (amber vials) and moisture (desiccated).[1]

Stability: Stable for >1 year in solid form. Solutions should be prepared fresh or aliquoted

and frozen at -80°C to avoid freeze-thaw cycles.

B. Reconstitution Strategy
Solvent Choice: Dimethyl sulfoxide (DMSO) or Ethanol (EtOH).

Why? MitoB-d15 is lipophilic. Water solubility is limited without an organic co-solvent.

Concentration: Prepare a stock solution (e.g., 5 mM).

Procedure:

Equilibrate the vial to room temperature before opening to prevent water condensation

(hygroscopic nature).

Add solvent in a fume hood.

Vortex for 30 seconds to ensure complete dissolution.

Experimental Workflow: The Ratiometric Method
Expertise & Experience: The accuracy of the MitoB method relies on the "Spike-In" timing.

MitoB-d15 must be added to the tissue homogenate immediately after lysis but before

extraction. This ensures that any loss of analyte during the liquid-liquid extraction (LLE) or

solid-phase extraction (SPE) is mirrored by the internal standard.[1]

Workflow Diagram
The following diagram illustrates the logical flow from in vivo injection to MS quantification.
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Figure 1: Critical workflow for MitoB ratiometric analysis. Note the specific insertion point of the

d15-standard to correct for extraction losses.

Protocol Steps for Quantification
Sample Collection: Flash-freeze tissue in liquid nitrogen immediately after harvest to stop

metabolic reactions.

Homogenization: Homogenize tissue in buffer (e.g., PBS/TCA) containing N-ethylmaleimide

(NEM) if necessary to block thiols (though less critical for MitoB than thiol probes).[1]

Internal Standard Spike (Critical Step):

Add MitoB-d15 and MitoP-d15 to the homogenate.

Target Concentration: Final concentration should mimic expected analyte levels (typically

0.5–1.0 pmol/mg tissue).[1]

Extraction: Perform liquid extraction (e.g., Ethanol or Methanol/Chloroform).

Analysis: Inject onto LC-MS/MS (MRM mode).

MitoB-d15 Transition: Monitor the specific mass transition (e.g., m/z precursor → m/z

product) distinct from endogenous MitoB.[1]

Troubleshooting & Data Validation
Use this table to validate your system before running valuable samples.
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Observation Probable Cause Corrective Action

Low Signal (d15) Ion suppression from matrix

Dilute sample or improve

chromatographic separation

(UPLC).

High Background Carryover on column
Run blank injections (MeOH)

between samples.

Ratio Drift Oxidation of MitoB ex vivo

Ensure samples are kept on

ice; add antioxidants (e.g.,

BHT) to extraction solvent.[1]

Inconsistent RT Column degradation

TPP compounds stick to C18

columns. Wash column with

high organic solvent frequently.

Disposal & Environmental Safety
MitoB-d15 contains a bromide counter-ion and a lipophilic phosphonium cation, classifying it

as hazardous chemical waste.

Liquid Waste: Collect all LC-MS effluents and extraction solvents in Halogenated Organic

Waste containers (due to potential chloroform or bromide content).

Solid Waste: Dispose of contaminated gloves, vials, and pipette tips in Hazardous Solid

Waste bins.

Drain Disposal:Strictly Prohibited. TPP compounds are toxic to aquatic life and resistant to

biodegradation.

Emergency Procedures
Skin Contact: Wash with soap and copious water for 15 minutes. If irritation persists, seek

medical attention.

Eye Contact: Rinse cautiously with water for 15 minutes, lifting eyelids.[2] Remove contact

lenses if present.[3][4][5][2][6][7]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.caymanchem.com/product/17470/mitob-d15
https://www.benchchem.com/product/b10769516/docs?utm_src=pdf-body#comprehensive-guide-to-handling-mitob-d15-safety-logistics-and-application-1
https://mitomaterials.com/content/documents/MITO-RES-1-SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15220&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC269091000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01562~~PDF~~MTR~~CGV4~~EN~~2026-01-16%2012:04:03~~3%204%207%208-Tetramethyl-1%2010-phenanthroline~~
https://mitomaterials.com/content/documents/MITO-RES-1-SDS.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=0700&p_version=2
https://www.tcichemicals.com/BE/en/sds/H1240_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Cleanup:

Evacuate area if dust is airborne.[3][4][5][6][8][9]

Wear PPE (Goggles, Gloves, N95).

Wet wipe the powder (do not dry sweep) to avoid dust generation.

Place in a sealed hazardous waste bag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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